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Compound of Interest

Compound Name:
4-Hydroxy-3,6-dimethylpyridin-

2(1H)-one

CAS No.: 4664-13-5

Cat. No.: B1395598

Get Quote

Molecular and Physical Characteristics
4-Cyano-4-phenylcyclohexanone is a white to off-white crystalline solid.[1] Its structure,

featuring a cyclohexanone ring with a phenyl and a cyano group attached to the same carbon,

imparts a unique combination of polarity and steric hindrance that influences its physical and

chemical behavior.

Table 1: Core Physicochemical Properties of 4-Cyano-4-phenylcyclohexanone
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Property Value Source(s)

CAS Number 25115-74-6 [2][3]

Molecular Formula C13H13NO [2][3]

Molecular Weight 199.25 g/mol [3]

Appearance

White to cream to pale brown

or pale yellow crystals or

powder

[2]

Melting Point 110-119 °C [2]

Solubility

Slightly soluble in water;

soluble in organic solvents like

benzene, chloroform, and

toluene.[1]

[1]

Stability
Stable under recommended

storage conditions.[1]
[1]

Experimental Determination of Physicochemical
Properties
The following protocols are grounded in established methodologies to ensure the generation of

reliable and reproducible data. The validation of these analytical procedures should be

performed in accordance with ICH Q2(R2) guidelines to demonstrate their suitability for the

intended purpose.[4][5][6][7][8]

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for crystalline organic compounds.[9] A sharp

melting range typically signifies high purity. The capillary method, as outlined in ASTM E324, is

a standard and reliable technique for this determination.[10][11]

Sample Preparation: Ensure the 4-cyano-4-phenylcyclohexanone sample is completely dry

and finely powdered to facilitate uniform heat transfer.[9]
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Capillary Tube Loading: Pack the powdered sample into a capillary melting point tube to a

height of 2-4 mm.[12]

Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

[12]

Heating Rate: Employ a rapid heating rate to determine an approximate melting point, then

allow the apparatus to cool. For the accurate determination, use a slower heating rate of 1-2

°C per minute once the temperature is within 15-20 °C of the approximate melting point.

Observation and Recording: Record the temperature at which the first liquid is observed

(initial melting point) and the temperature at which the last solid particle melts (final melting

point). The range between these two temperatures is the melting range.[12]

Causality Behind Experimental Choices: A slow heating rate near the melting point is crucial to

allow for thermal equilibrium between the sample, the heating block, and the thermometer,

ensuring an accurate reading. A wide melting range is indicative of impurities, which disrupt the

crystal lattice and lower the energy required to transition to a liquid state.

Diagram 1: Workflow for Melting Point Determination

Sample Preparation Capillary Loading Measurement
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Caption: Workflow for melting point determination by the capillary method.

Solubility Determination
Understanding the solubility of 4-cyano-4-phenylcyclohexanone is essential for its application in

synthesis, formulation, and biological studies. The OECD Guideline 105 provides a framework

for determining water solubility.[13][14][15][16][17] For solubility in organic solvents, a similar

flask method can be employed.
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Sample Preparation: Add an excess amount of 4-cyano-4-phenylcyclohexanone to a known

volume of the solvent (e.g., water, ethanol, chloroform) in a flask.

Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can help determine

the necessary equilibration time.[13][16]

Phase Separation: Allow the mixture to stand, or centrifuge, to separate the undissolved

solid from the saturated solution.

Sample Analysis: Carefully withdraw a known volume of the supernatant and determine the

concentration of the dissolved solute using a validated analytical technique, such as High-

Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

Calculation: Express the solubility as mass per unit volume of solvent (e.g., g/L or mg/mL).

Causality Behind Experimental Choices: Reaching equilibrium is paramount for an accurate

solubility measurement. The flask method is suitable for substances with solubilities above 10⁻²

g/L.[13] The choice of analytical method for concentration determination will depend on the

chromophoric properties of the compound and the desired sensitivity.

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)
TGA provides valuable information on the thermal stability and decomposition profile of a

material.[18][19][20][21] The ASTM E1131 standard can be followed for conducting TGA on

polymeric materials, and its principles are applicable here.[22]

Sample Preparation: Accurately weigh a small amount (5-10 mg) of 4-cyano-4-

phenylcyclohexanone into a TGA pan.

Instrument Setup: Place the pan in the TGA furnace and purge with an inert gas (e.g.,

nitrogen) to prevent oxidative degradation.

Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) over a defined

temperature range (e.g., 30 °C to 600 °C).
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Data Acquisition: Continuously monitor and record the sample weight as a function of

temperature.

Data Analysis: Plot the percentage weight loss versus temperature. The onset temperature

of decomposition provides an indication of the material's thermal stability. The derivative of

the weight loss curve can help identify the temperatures of maximum decomposition rates.

Causality Behind Experimental Choices: An inert atmosphere is used to study the inherent

thermal stability of the compound without the influence of oxygen. A constant heating rate

allows for reproducible results and comparison between different materials. The resulting

thermogram provides a quantitative measure of mass loss associated with decomposition.[22]

Diagram 2: TGA Experimental Workflow
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Instrument Setup

Thermal Analysis
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Caption: A simplified workflow for thermogravimetric analysis (TGA).

Synthesis and Spectroscopic Characterization
A comprehensive understanding of a compound's properties includes its synthesis and

spectroscopic identity.

Synthesis
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While a detailed, step-by-step synthesis protocol is best sourced from primary literature, a

general route for the preparation of 4-cyano-4-phenylcyclohexanone has been referenced.[16]

The synthesis of a related compound, 4-cyano-4-(1-naphthyl)cyclohexanone, involves the

hydrolysis and decarboxylation of a corresponding methyl ester precursor.[23] A similar

approach may be applicable for the phenyl analog.

Spectroscopic Characterization
Spectroscopic techniques provide a fingerprint of the molecular structure.

FTIR spectroscopy is used to identify the functional groups present in a molecule.[24][25] For

4-cyano-4-phenylcyclohexanone, the key characteristic absorption bands are expected for the

carbonyl (C=O) of the cyclohexanone ring, the nitrile (C≡N) group, and the aromatic C-H and

C=C bonds of the phenyl group.

Table 2: Expected FTIR Absorption Bands for 4-Cyano-4-phenylcyclohexanone

Functional Group
Expected Wavenumber
(cm⁻¹)

Vibration Type

C≡N (Nitrile) ~2240-2260 Stretching

C=O (Ketone) ~1715 Stretching

Aromatic C=C ~1450-1600 Stretching

Aromatic C-H ~3000-3100 Stretching

Aliphatic C-H ~2850-3000 Stretching

Interpretation: The presence of a strong, sharp peak around 2250 cm⁻¹ is a clear indicator of

the nitrile group. A strong absorption band around 1715 cm⁻¹ confirms the presence of the

ketone carbonyl group.[26] The region between 1450-1600 cm⁻¹ will show multiple bands

characteristic of the phenyl ring.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.[27][28]
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¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of

the phenyl group (typically in the 7.0-8.0 ppm region) and the aliphatic protons of the

cyclohexanone ring (in the upfield region, likely between 2.0-4.0 ppm). The integration of the

signals will correspond to the number of protons in each environment.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon

(downfield, ~200-220 ppm), the nitrile carbon (~110-125 ppm), the carbons of the phenyl ring

(~120-140 ppm), and the aliphatic carbons of the cyclohexanone ring.

A full structural elucidation would involve the use of 2D NMR techniques such as COSY and

HSQC to establish the connectivity between protons and carbons.

Purity Determination by Gas Chromatography (GC)
The purity of 4-cyano-4-phenylcyclohexanone can be assessed using gas chromatography,

often with a flame ionization detector (FID).[29][30][31] A validated GC method can provide

quantitative information on the main component and any impurities.

Diagram 3: Logical Flow for Purity Analysis via GC

Method Development Method Validation (ICH Q2) Sample Analysis

Select Column & Conditions Optimize Separation Specificity Linearity & Range Accuracy & Precision LOD & LOQ Robustness Prepare Sample Solution Inject into GC Analyze Chromatogram Quantify Purity

Click to download full resolution via product page

Caption: A logical workflow for the development, validation, and application of a GC method for

purity analysis.

Safe Handling and Storage
4-Cyano-4-phenylcyclohexanone should be handled in a well-ventilated area, wearing

appropriate personal protective equipment, including gloves and safety glasses.[10] It should

be stored in a tightly closed container in a cool, dry place away from incompatible substances

such as strong oxidizing agents.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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